N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H18N4O3S/c1-14-10-19-20(11-15(14)2)30-22(24-19)25(13-16-4-3-9-23-12-16)21(27)17-5-7-18(8-6-17)26(28)29/h3-12H,13H2,1-2H3
• InChI Key: IGBDGMIZVJLDQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H18N4O3S
• Molecular Weight: 418.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole and pyridine rings, along with the nitro group and the amide linkage. These functional groups would likely confer specific chemical properties to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could increase its reactivity, and the benzothiazole and pyridine rings could influence its solubility and stability.

Scientific Research Applications

Anti-Inflammatory Properties

. These compounds were found to inhibit cyclooxygenase (COX), an enzyme that plays a key role in the inflammatory response. .

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially make the compound useful in the development of new analgesic drugs.

Antimicrobial Activity

.

Antifungal Activity

. This suggests potential applications in the treatment of fungal infections.

Antiviral Activity

. This could potentially make the compound useful in the development of new antiviral drugs.

Antitumor and Cytotoxic Activity

. This suggests potential applications in cancer treatment.

Neuroprotective Activity

. This could potentially make the compound useful in the treatment of neurodegenerative diseases.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives have been known to interact with their targets and cause changes that result in their anti-tubercular activity . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs .

Biochemical Pathways

These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems .

Pharmacokinetics

The pharmacokinetics of similar compounds can be evaluated for their cytotoxicity on human cells .

Result of Action

Some benzothiazole derivatives have shown potent growth inhibition properties with ic50 values generally below 5 μm against certain cell lines .

Future Directions

The future research directions for this compound would likely depend on its observed properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential therapeutic uses.